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Compound of Interest

Compound Name:
Methyl 5-hydroxypyrimidine-4-

carboxylate

CAS No.: 1211538-35-0

Cat. No.: B14808164

Get Quote

Chemical Identity & Structural Descriptors
This compound represents a specialized pyrimidine core characterized by an ortho-hydroxy

ester motif. This arrangement is not merely structural but functional, creating a potent bidentate

chelating site.
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Descriptor Value / String

IUPAC Name Methyl 5-hydroxypyrimidine-4-carboxylate

Common Name
5-Hydroxypyrimidine-4-carboxylic acid methyl

ester

CAS Registry Number 1211538-35-0

Molecular Formula C₆H₆N₂O₃

Molecular Weight 154.12 g/mol

Canonical SMILES COC(=O)C1=C(O)C=NC=N1

Isomeric SMILES COC(=O)c1c(O)cncn1

InChI String
InChI=1S/C6H6N2O3/c1-11-6(10)5-4(9)2-7-3-8-

5/h2-3,9H,1H3

Key Pharmacophore
5-Hydroxy-4-carboxylate (Metal-Binding

Pharmacophore)

Structural Analysis & Tautomerism
Unlike 2-hydroxypyrimidines or 4-hydroxypyrimidines, which exist predominantly as their keto-

tautomers (pyrimidones) due to amide resonance stabilization, 5-hydroxypyrimidines retain

their phenolic (enol) character.

Acidity (pKa): The 5-hydroxyl group is significantly more acidic (predicted pKa ≈ 6.0–7.0)

than phenol due to the electron-withdrawing nature of the diazine ring and the ortho-carbonyl

group.

Chelation Potential: The proximity of the 5-OH oxygen and the 4-carbonyl oxygen allows for

the formation of a stable 5-membered chelate ring with divalent cations (Mg²⁺, Mn²⁺), a

mechanism central to its biological activity.

Synthesis Pathways
The synthesis of 5-hydroxypyrimidine-4-carboxylates is non-trivial because direct hydroxylation

of the pyrimidine ring is difficult to control. The most robust industrial route involves de novo
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ring construction using a protected oxygen precursor, typically a benzyloxy group.

The "Benzyloxy-Amidine" Cyclization Route
This protocol ensures the correct oxidation state at position 5 is established before ring closure,

avoiding messy post-synthetic oxidations.

Step-by-Step Mechanism:
Precursor Activation: Methyl benzyloxyacetate is formylated (using methyl formate/NaH) or

converted to an enaminone (using DMF-DMA) to generate a reactive 3-carbon electrophile.

Cyclization: Condensation with Formamidine Acetate closes the pyrimidine ring.

Deprotection: Catalytic hydrogenolysis removes the benzyl group to reveal the 5-hydroxyl.

Methyl Benzyloxyacetate Enaminone Intermediate
(via DMF-DMA)

DMF-DMA, 110°C Methyl 5-(benzyloxy)
pyrimidine-4-carboxylate

+ Formamidine Acetate
NaOMe, MeOH, Reflux Methyl 5-hydroxypyrimidine

-4-carboxylate

H2, Pd/C
(Deprotection)

Click to download full resolution via product page

Figure 1: De novo synthesis of Methyl 5-hydroxypyrimidine-4-carboxylate via benzyloxy-

enaminone cyclization.

Experimental Protocols
Safety Note: Pyrimidine intermediates can be skin irritants. All reactions involving sodium

hydride or hydrogen gas must be performed under inert atmosphere (Argon/Nitrogen) in a fume

hood.

Protocol A: Synthesis of the Protected Intermediate
(Methyl 5-benzyloxypyrimidine-4-carboxylate)

Reagents: Methyl 2-(benzyloxy)-3-(dimethylamino)acrylate (1.0 eq), Formamidine acetate

(1.2 eq), Sodium methoxide (1.5 eq), Methanol (anhydrous).

Procedure:
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Dissolve the acrylate in anhydrous MeOH.

Add Formamidine acetate followed by slow addition of NaOMe solution at 0°C.

Reflux the mixture for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1).

Workup: Concentrate in vacuo. Dilute with water and neutralize with 1N HCl to pH ~7.

Extract with DCM (3x). Dry over Na₂SO₄ and concentrate.

Purification: Silica gel chromatography (0–5% MeOH in DCM).

Protocol B: Hydrogenolysis (Benzyl Deprotection)
Reagents: Methyl 5-benzyloxypyrimidine-4-carboxylate, 10% Pd/C (10 wt%), Methanol.

Procedure:

Dissolve the protected pyrimidine in MeOH.

Add Pd/C catalyst carefully under Argon flow.

Purge with Hydrogen gas (balloon pressure is usually sufficient).

Stir vigorously at room temperature for 2–4 hours.

Filtration: Filter through a Celite pad to remove the catalyst. Wash the pad with MeOH.

Isolation: Evaporate the solvent to yield the target Methyl 5-hydroxypyrimidine-4-
carboxylate as a crystalline solid.

Medicinal Chemistry Applications
This molecule is a "privileged scaffold" in the design of inhibitors for enzymes that process

nucleic acids via a two-metal ion mechanism.

Pharmacophore: The Chelating Triad
The structural core mimics the transition state of phosphodiester hydrolysis.
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Target Class: HIV-1 Integrase, Influenza Endonuclease, HCV Polymerase.

Mechanism: The 5-OH (donor) and 4-C=O (acceptor) coordinate to the active site Mg²⁺ ions,

displacing water molecules and locking the enzyme in an inactive conformation.

Mg²⁺ / Mn²⁺
(Enzyme Active Site)

O (C=O)
Position 4

Coordinate Bond

O (OH)
Position 5

Coordinate Bond

Pyrimidine Core

Click to download full resolution via product page

Figure 2: Bidentate chelation mode of the 5-hydroxy-4-carboxylate motif with active site

divalent metal ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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